Cas no 1697462-74-0 (2-Bromo-5-(3-methoxypropoxy)pyridine)

• Product Name: 2-Bromo-5-(3-methoxypropoxy)pyridine
• CAS No: 1697462-74-0
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 4611460
• Update Time: 2025-10-28

2-Bromo-5-(3-methoxypropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(3-methoxypropoxy)pyridine

• Inchi： 1S/C9H12BrNO2/c1-12-5-2-6-13-8-3-4-9(10)11-7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： OWZSJIAZNXBBIL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)OCCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 135
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Bromo-5-(3-methoxypropoxy)pyridine

2-Bromo-5-(3-methoxypropoxy)pyridine (CAS No. 1697462-74-0): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-Bromo-5-(3-methoxypropoxy)pyridine (CAS No. 1697462-74-0) has emerged as a pivotal intermediate for constructing complex molecular architectures. This compound, characterized by its brominated pyridine core and methoxypropoxy side chain, is widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique structural features enable diverse functionalization, making it a sought-after reagent for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

The growing interest in heterocyclic compounds like 2-Bromo-5-(3-methoxypropoxy)pyridine aligns with current trends in drug discovery, where researchers prioritize scaffolds with improved bioavailability and target specificity. Searches for "pyridine derivatives in drug design" or "brominated heterocycles applications" reflect the compound's relevance in addressing challenges like kinase inhibition and CNS drug development. Additionally, its methoxypropoxy group enhances solubility, a critical factor in optimizing pharmacokinetic properties—a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS 1697462-74-0 offers exceptional versatility. Its bromo substituent serves as a handle for metal-catalyzed transformations, while the ether linkage provides stability under various reaction conditions. This dual functionality explains its frequent appearance in patents related to small-molecule therapeutics and catalysis. Recent publications highlighting "C−H activation strategies" or "late-stage functionalization" further underscore its utility in streamlining synthetic routes.

Beyond pharmaceuticals, 2-Bromo-5-(3-methoxypropoxy)pyridine finds applications in materials science, particularly in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). The compound's ability to modulate electronic properties through its pyridine nitrogen and alkoxy side chain makes it valuable for tuning charge transport in optoelectronic devices. Queries like "pyridine-based materials for OLEDs" or "MOF ligand design" often intersect with discussions about this chemical.

Quality and sourcing of CAS 1697462-74-0 are frequently debated among chemists. Reputable suppliers emphasize high-purity synthesis, HPLC/GC-MS validation, and strict storage protocols to ensure consistent performance in sensitive reactions. These concerns mirror broader industry demands for reliable chemical intermediates, as seen in search trends for "certified pyridine derivatives" or "scalable heterocycle synthesis".

In summary, 2-Bromo-5-(3-methoxypropoxy)pyridine exemplifies the synergy between structural ingenuity and practical utility. Its role in advancing precision synthesis, drug discovery, and functional materials ensures its continued prominence in scientific literature and industrial applications. As research evolves toward greener chemistry, innovations in catalytic bromination and solvent-free modifications may further elevate its significance.